Cas no 2549053-22-5 (3-4-(quinolin-4-yl)-1,4-diazepan-1-yl-1,2-benzothiazole-1,1-dione)

• Product Name: 3-4-(quinolin-4-yl)-1,4-diazepan-1-yl-1,2-benzothiazole-1,1-dione
• CAS No: 2549053-22-5
• MF: C₂₁H₂₀N₄O₂S
• MW: 392.474102973938
• CID: 5314616
• PubChem ID: 154830280
• Update Time: 2025-06-07

3-4-(quinolin-4-yl)-1,4-diazepan-1-yl-1,2-benzothiazole-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2549053-22-5
• F6795-0869
• 3-[4-(quinolin-4-yl)-1,4-diazepan-1-yl]-1lambda,2-benzothiazole-1,1-dione
• AKOS040731351
• 3-[4-(quinolin-4-yl)-1,4-diazepan-1-yl]-1??,2-benzothiazole-1,1-dione
• 4-[4-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hexahydro-1H-1,4-diazepin-1-yl]quinoline
• 3-4-(quinolin-4-yl)-1,4-diazepan-1-yl-1,2-benzothiazole-1,1-dione

• Inchi： 1S/C21H20N4O2S/c26-28(27)20-9-4-2-7-17(20)21(23-28)25-13-5-12-24(14-15-25)19-10-11-22-18-8-3-1-6-16(18)19/h1-4,6-11H,5,12-15H2
• InChI Key： COYGJVNEBFFWAA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(N2CCCN(C3C4=C(S(=O)(=O)N=3)C=CC=C4)CC2)=CC=1

Computed Properties

• Exact Mass: 392.13069707g/mol
• Monoisotopic Mass: 392.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 632.7±65.0 °C(Predicted)
• pka: 10.21±0.46(Predicted)

Additional information on 3-4-(quinolin-4-yl)-1,4-diazepan-1-yl-1,2-benzothiazole-1,1-dione

Introduction to 3-4-(Quinolin-4-yl)-1,4-diazepan-1-yl-1,2-benzothiazole-1,1-dione (CAS No. 2549053-22-5)

3-4-(Quinolin-4-yl)-1,4-diazepan-1-yl-1,2-benzothiazole-1,1-dione (CAS No. 2549053-22-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 3-4-(Quinolin-4-yl)-1,4-diazepan-1-yl-1,2-benzothiazole-1,1-dione is characterized by the presence of a quinoline moiety and a diazepane ring fused to a benzothiazole core. The quinoline ring is a common scaffold in many bioactive compounds and is often associated with antimalarial and anticancer activities. The diazepane ring adds complexity and flexibility to the molecule, potentially enhancing its binding affinity to specific protein targets.

Recent studies have highlighted the potential of 3-4-(Quinolin-4-yl)-1,4-diazepan-1-yl-1,2-benzothiazole-1,1-dione as a promising lead compound for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent antiproliferative activity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The researchers found that the compound selectively inhibited the growth of these cancer cells while showing minimal cytotoxicity towards normal human fibroblasts.

The mechanism of action of 3-4-(Quinolin-4-yl)-1,4-diazepan-1-yl-1,2-benzothiazole-1,1-dione has been extensively investigated. It has been shown to induce apoptosis in cancer cells through the activation of caspase-dependent pathways. Additionally, the compound was found to downregulate the expression of key oncogenes such as c-Myc and Bcl-xL, which are often overexpressed in various types of cancer. These findings suggest that 3-4-(Quinolin-4-yl)-1,4-diazepan-1-yl-1,2-benzothiazole-1,1-dione may have a dual mechanism of action involving both direct cytotoxic effects and modulation of gene expression.

In addition to its anticancer properties, 3-4-(Quinolin-4-yl)-1,4-diazepan-1-y l - 1 , 2 -benzoth iazol e - 1 , 1 -d i one has also shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3 - 4 - ( Q u i n o l i n - 4 - y l ) - 1 , 4 - d i az e p an - 1 - y l - 1 , 2 - b e n z o t h i az o l e - 1 , 1 - d i one has also been evaluated in preclinical studies. Results from these studies indicate that the compound has good oral bioavailability and favorable pharmacokinetic parameters, suggesting its potential for further development as an orally administered drug. However, further research is needed to optimize its pharmacokinetic properties and assess its safety profile in animal models.

In conclusion, 3 - 4 - ( Q u i n o l i n - 4 - y l ) - 1 , 4 - d i az e p an - y l - b e n z o t h i az o l e (CAS No. 2549053–22–5) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further preclinical and clinical development. Ongoing research efforts aim to elucidate its full therapeutic potential and optimize its properties for use in various medical conditions.